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Foreword

This guide provides an in-depth exploration of 4-(Dimethylamino)-3-nitroaniline, a key
chemical intermediate with significant potential in various research and development sectors.
As a Senior Application Scientist, my objective is to present a technically sound and practically
insightful resource that goes beyond a simple data sheet. This document is structured to offer a
holistic understanding of the compound, from its fundamental properties to its synthesis and
applications, grounded in established scientific principles and supported by verifiable
references. The causality behind experimental choices and the integrity of the described
protocols are emphasized to ensure this guide is a trustworthy and authoritative tool for the
scientific community.

Introduction and Physicochemical Properties

4-(Dimethylamino)-3-nitroaniline, with the CAS number 16293-12-2, is an aromatic amine
that belongs to the nitroaniline family. Its molecular structure, featuring a primary amine, a
dimethylamino group, and a nitro group on a benzene ring, makes it a versatile building block
in organic synthesis. The interplay of these functional groups imparts unique electronic and
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chemical properties, rendering it a valuable precursor for the synthesis of dyes, and potentially
as an intermediate in the development of novel pharmaceutical compounds.[1]

The molecular formula of 4-(Dimethylamino)-3-nitroaniline is CsH11N3O2, and its molecular
weight is 181.19 g/mol .[2] A summary of its key physicochemical properties is presented in the

table below.
Property Value Source
CAS Number 16293-12-2 PubChem|[2]
Molecular Formula CsH11N30:2 PubChem][2]
Molecular Weight 181.19 g/mol PubChem|[2]

N%,N1-Dimethyl-2-
IUPAC Name ] o PubChem[2]
nitrobenzene-1,4-diamine

Synthesis and Characterization
Synthetic Approach

A common strategy for the synthesis of nitroanilines involves the nitration of an appropriately
substituted aniline precursor. For the synthesis of 4-(Dimethylamino)-3-nitroaniline, a
plausible route would involve the controlled nitration of N,N-dimethyl-p-phenylenediamine.
However, direct nitration of anilines can be challenging due to the activating nature of the
amino group, which can lead to multiple nitration products and oxidation. Therefore, protection
of the primary amino group may be necessary to achieve the desired regioselectivity.

A well-established procedure for the synthesis of a related isomer, m-nitrodimethylaniline, is
available from Organic Syntheses, which involves the nitration of dimethylaniline.[3] This
procedure could be adapted by starting with a different isomer of dimethylaniline to target the
desired product.

Conceptual Synthesis Workflow:
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Synthesis of 4-(Dimethylamino)-3-nitroaniline
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Caption: A conceptual workflow for the synthesis of 4-(Dimethylamino)-3-nitroaniline.

Spectroscopic Characterization

The structural elucidation of 4-(Dimethylamino)-3-nitroaniline relies on standard
spectroscopic technigues. While a comprehensive public database of its spectra is not readily
available, the expected spectral features can be predicted based on its structure and data from
related compounds. PubChem indicates the availability of 23C NMR, GC-MS, and FTIR spectra
for this compound.[2]

Expected Spectroscopic Data:
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Technique Expected Features

Signals corresponding to the aromatic protons,
the primary amine protons, and the methyl
rotons of the dimethylamino group. The
1H NMR P , , Y _ group
chemical shifts and coupling patterns of the
aromatic protons would be indicative of the

substitution pattern.

Resonances for the eight carbon atoms in the

molecule, including the aromatic carbons and
13C NMR the methyl carbons. The chemical shifts would

be influenced by the electronic effects of the

substituents.

Characteristic absorption bands for the N-H

stretching of the primary amine, C-H stretching
IR Spectroscopy of the aromatic ring and methyl groups, N-O

stretching of the nitro group, and C-N stretching

of the amino groups.

Absorption maxima in the ultraviolet-visible
UV-Vis Spectroscopy region, characteristic of nitroaniline derivatives,

arising from 11-11* and n-1t* electronic transitions.

Reactivity and Potential Applications

The chemical reactivity of 4-(Dimethylamino)-3-nitroaniline is dictated by its three functional
groups. The primary amino group can undergo diazotization, a critical reaction for the synthesis
of azo dyes.[4][5] The nitro group can be reduced to an amino group, opening pathways to the
synthesis of various diamine derivatives. The dimethylamino group is generally less reactive
but influences the electronic properties of the aromatic ring.

Potential Reaction Pathways:
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Caption: Key reaction pathways for 4-(Dimethylamino)-3-nitroaniline.

Applications in Dye Synthesis

Nitroanilines are fundamental precursors in the synthesis of azo dyes. The primary amino
group of 4-(Dimethylamino)-3-nitroaniline can be diazotized and then coupled with various
aromatic compounds (coupling components) to produce a wide range of colors. These dyes
could find applications in the textile industry.

Intermediate in Medicinal Chemistry and Materials
Science

Nitro compounds are considered versatile building blocks in the synthesis of pharmaceutically
relevant substances.[6] The presence of multiple functional groups in 4-(Dimethylamino)-3-
nitroaniline makes it an attractive starting material for the synthesis of more complex
molecules with potential biological activity. The aniline substructure is common in many drug
therapies.[7] Furthermore, nitroaniline derivatives have been investigated for their non-linear
optical properties, suggesting potential applications in materials science.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 4-(Dimethylamino)-3-nitroaniline (CAS 16293-
12-2) is not readily available in the public domain, safety precautions should be based on the
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known hazards of related nitroaniline compounds. Nitroanilines are generally considered toxic
and should be handled with care.

General Safety Precautions (based on related compounds):

Toxicity: Toxic if swallowed, in contact with skin, or if inhaled. May cause damage to organs
through prolonged or repeated exposure.[8][9]

e Handling: Use only in a well-ventilated area, preferably in a chemical fume hood. Avoid
breathing dust. Avoid contact with skin, eyes, and clothing. Wear appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat.[10][11]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Store
locked up.[10]

o First Aid:

o

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.[8]

o If on Skin: Wash with plenty of soap and water. Take off immediately all contaminated
clothing and wash it before reuse.[10]

o If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor.[10]

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[10]

It is imperative to consult a specific and current Safety Data Sheet from the supplier before
handling this compound.

Conclusion

4-(Dimethylamino)-3-nitroaniline is a chemical compound with significant untapped potential.
Its rich functionality makes it a valuable intermediate for synthetic chemists in both academic
and industrial settings. While further research is needed to fully elucidate its properties and
applications, this guide provides a solid foundation for scientists and researchers working with
this versatile molecule. The provided information, grounded in scientific literature and
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established chemical principles, is intended to facilitate safe and effective research and
development endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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